Ethyl vanillin
Overview
Description
Ethyl vanillin is an organic compound with the formula (C2H5O)(HO)C6H3CHO . This colorless solid consists of a benzene ring with hydroxyl, ethoxy, and formyl groups on the 4, 3, and 1 positions, respectively . It is a homologue of vanillin, differing on the 3 position . It is widely used in foods, spices, cosmetics, and pharmaceuticals .
Synthesis Analysis
Ethyl vanillin is prepared from catechol, beginning with ethylation to give guaethol . This ether condenses with glyoxylic acid to give the corresponding mandelic acid derivative . By oxidation and decarboxylation, ethyl vanillin is produced .
Molecular Structure Analysis
The molecular formula of ethyl vanillin is C9H10O3 . It has an average mass of 166.174 Da and a monoisotopic mass of 166.062988 Da .
Chemical Reactions Analysis
The synthesis of ethyl vanillin involves a wide spectrum of methodologies, including enzymatic, microbial, and immobilized systems . Different substrates such as ferulic acid, eugenol, veratraldehyde, vanillic acid, glucovanillin, and C6–C3 phenylpropanoids are used in the synthesis .
Physical And Chemical Properties Analysis
Ethyl vanillin exhibits a high melting point range of 76 to 78 °C and a boiling point of 285 °C . It has excellent solubility in ethanol, propylene glycol, and other organic solvents, but it is sparingly soluble in water .
Scientific Research Applications
- Researchers have developed heat-controlled release systems based on acyclic cucurbit[n]urils and ethyl vanillin. These systems allow precise release of ethyl vanillin in response to temperature changes .
Antioxidant Properties
Heat-Controlled Release Systems
Biotechnological Production
Mechanism of Action
Target of Action
Ethyl vanillin, a derivative of vanillin, is known to interact with various biological targets. It has been reported to exhibit antioxidant properties, acting as a potent scavenger of reactive oxygen species (ROS) . Ethyl vanillin also affects the expression levels of neuropeptide Y (NPY) and pro-opiomelanocortin (POMC) mRNA in the hypothalamus, which play a key role in appetite control .
Mode of Action
The mode of action of ethyl vanillin involves its interaction with its targets leading to various changes. For instance, it operates by self-dimerization contributing to high reaction stoichiometry in antioxidant assays . In neuroblastoma cells, pre-treatment with vanillin was able to decrease p-JNK, p-P38, and p-ERK levels, cyt-C release, caspases 3, 8, and 9 activation, as well as down- and up-regulate Bax/Bcl-2, respectively .
Biochemical Pathways
Ethyl vanillin affects several biochemical pathways. It has been reported to cause mitochondrial dysfunction and trigger oxidative stress, significantly reducing the growth of certain organisms . Moreover, it is probably metabolized to glucuroethyl vanillin and ethyl vanillic acid, of which some is conjugated with glucuronic and sulfuric acids .
Pharmacokinetics
Upon oral administration, ethyl vanillin exhibits rapid absorption, with peak plasma radioactivity attained within 2 hours post-dosing . Its elimination predominantly transpires via urinary excretion, with over 94% of the administered dose excreted within 24 hours and more than 99% excreted within 5 days . Ethyl vanillin’s pharmacokinetics involve metabolic conversion to ethyl vanillic acid, with glucuronide and sulfate conjugates being the predominant metabolites in both animals and humans .
Result of Action
The action of ethyl vanillin results in various molecular and cellular effects. Its antioxidant activity helps in scavenging ROS, thereby protecting cells from oxidative damage . It also exhibits neuroprotective effects on multiple neurological disorders and neuropathophysiological conditions .
Action Environment
The action of ethyl vanillin can be influenced by environmental factors. For instance, the utilization of synthesized vanillin, including ethyl vanillin, is subject to strict limitations in the food and pharmaceutical sectors under UK and EU regulations, being classified as an artificial substance . Therefore, the action, efficacy, and stability of ethyl vanillin can be affected by regulatory and environmental conditions.
Safety and Hazards
Ethyl vanillin is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . Precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
A key finding for the food and beverage industry is the discovery of ethyl vanillin in a specially-bred strawberry . This could prove valuable for the flavor and food industries in the quest of offering consumers more natural flavors . Additionally, there is ongoing research into the biological synthesis of vanillin, which could potentially be applied to ethyl vanillin .
properties
IUPAC Name |
3-ethoxy-4-hydroxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-2-12-9-5-7(6-10)3-4-8(9)11/h3-6,11H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBOQJANXLMLOSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 |
Source
|
| Record name | ETHYL VANILLIN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20398 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5021968 |
Source
|
| Record name | 3-Ethoxy-4-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5021968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Ethyl vanillin appears as colorless crystals. More intense vanilla odor and taste than vanillin. (NTP, 1992), Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, Colorless, white, or slightly yellow solid with an intense vanilla odor; [HSDB] White crystalline powder; [MSDSonline], Solid, colourless or slightly yellow crystal flakes with an intense vanilla odour |
Source
|
| Record name | ETHYL VANILLIN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20398 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Benzaldehyde, 3-ethoxy-4-hydroxy- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Ethyl vanillin | |
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| Record name | Ethyl vanillin | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029665 | |
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| Record name | Ethyl vanillin | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/776/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
285 °C, 285.00 to 294.00 °C. @ 760.00 mm Hg |
Source
|
| Record name | ETHYL VANILLIN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/945 | |
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| Record name | Ethyl vanillin | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029665 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Flash Point |
145 °C (293 °F) - closed cup |
Source
|
| Record name | ETHYL VANILLIN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/945 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Slightly soluble (NTP, 1992), In water, 2,822 mg/L at 25 °C, Slightly soluble in water (1 g in 100 mL at 50 °C), Soluble in ethanol, ether, benzene, chloroform, Freely soluble in ... solutions of alkali hydroxides; soluble in glycerol, propylene glycol, Solubility in 95% alcohol about 1 g/2 mL, 2.82 mg/mL at 25 °C, insoluble in water; soluble in organic solvents, oils, very soluble (1g in 2ml) (in ethanol) |
Source
|
| Record name | ETHYL VANILLIN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20398 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ETHYL VANILLIN | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/945 | |
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| Record name | Ethyl vanillin | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029665 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | Ethyl vanillin | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/776/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Vapor Pressure |
0.0000104 [mmHg], 1.04X10-5 mm Hg at 25 °C |
Source
|
| Record name | Ethyl vanillin | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/5260 | |
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| Record name | ETHYL VANILLIN | |
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Product Name |
Ethyl vanillin | |
Color/Form |
Fine, crystalline needles, White or slightly yellowish crystals, Colorless flakes | |
CAS RN |
121-32-4 |
Source
|
| Record name | ETHYL VANILLIN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20398 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Ethyl vanillin | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029665 | |
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Melting Point |
171 to 172 °F (NTP, 1992), 76.7 °C, 76 - 78 °C |
Source
|
| Record name | ETHYL VANILLIN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20398 | |
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| Record name | ETHYL VANILLIN | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/945 | |
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| Record name | Ethyl vanillin | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029665 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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